2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-[2-(3,5-dimethylpyrazol-1-yl)-6-oxo-4-propylpyrimidin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C21H22F3N5O3/c1-4-5-16-11-19(31)28(20(26-16)29-14(3)10-13(2)27-29)12-18(30)25-15-6-8-17(9-7-15)32-21(22,23)24/h6-11H,4-5,12H2,1-3H3,(H,25,30)
• InChI Key: LEWJQRVQBNPSBM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N(C(=N1)N2C(=CC(=N2)C)C)CC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C21H22F3N5O3
• Molecular Weight: 449.4 g/mol

Description

2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide is a useful research compound. Its molecular formula is C21H22F3N5O3 and its molecular weight is 449.434. The purity is usually 95%.
BenchChem offers high-quality 2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Novel synthesis techniques have been developed for related pyrazolopyrimidines derivatives, showcasing their potential as anticancer and anti-5-lipoxygenase agents. These derivatives are synthesized through condensation reactions, highlighting their relevance in drug discovery and development (Rahmouni et al., 2016).

• A study on the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition revealed new pathways for creating compounds with potential therapeutic properties (Rahmouni et al., 2014).

Antimicrobial and Antitumor Activities

• The antimicrobial activity of some new heterocycles incorporating antipyrine moiety was investigated, providing insights into the design of new antimicrobial agents. This research demonstrates the versatility of pyrazole derivatives in developing treatments for microbial infections (Bondock et al., 2008).

• Another study focused on the synthesis and biological evaluation of certain N-substituted-2-amino-1,3,4-thiadiazoles, showcasing their antitumor evaluation. This highlights the importance of structural modification in developing compounds with potential therapeutic applications (Hamama et al., 2013).